Cas no 2229516-30-5 (2-azido-2-{imidazo1,2-apyridin-2-yl}ethan-1-ol)

• Product Name: 2-azido-2-{imidazo1,2-apyridin-2-yl}ethan-1-ol
• CAS No: 2229516-30-5
• MF: C₉H₉N₅O
• MW: 203.200660467148
• CID: 5762413
• PubChem ID: 165675524
• Update Time: 2025-05-20

2-azido-2-{imidazo1,2-apyridin-2-yl}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-azido-2-{imidazo[1,2-a]pyridin-2-yl}ethan-1-ol
• 2229516-30-5
• EN300-1773259
• 2-azido-2-{imidazo1,2-apyridin-2-yl}ethan-1-ol

• Inchi： 1S/C9H9N5O/c10-13-12-8(6-15)7-5-14-4-2-1-3-9(14)11-7/h1-5,8,15H,6H2
• InChI Key： KOLAPSYFZGYZTC-UHFFFAOYSA-N
• SMILES： OCC(C1=CN2C=CC=CC2=N1)N=[N+]=[N-]

Computed Properties

• Exact Mass: 203.08070993g/mol
• Monoisotopic Mass: 203.08070993g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 51.9Ų

Additional information on 2-azido-2-{imidazo1,2-apyridin-2-yl}ethan-1-ol

Recent Advances in the Study of 2-azido-2-{imidazo[1,2-a]pyridin-2-yl}ethan-1-ol (CAS: 2229516-30-5)

The compound 2-azido-2-{imidazo[1,2-a]pyridin-2-yl}ethan-1-ol (CAS: 2229516-30-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications in drug discovery. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the versatility of 2-azido-2-{imidazo[1,2-a]pyridin-2-yl}ethan-1-ol as a key intermediate in the synthesis of novel bioactive molecules. Its imidazo[1,2-a]pyridine core is a privileged scaffold in medicinal chemistry, known for its ability to interact with various biological targets, including kinases and G-protein-coupled receptors (GPCRs). The presence of the azido group further enhances its utility in click chemistry applications, enabling efficient conjugation with other molecular entities for targeted drug delivery and imaging.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the successful use of this compound in the development of potent kinase inhibitors. The researchers employed a structure-activity relationship (SAR) approach to modify the imidazo[1,2-a]pyridine core, resulting in derivatives with enhanced selectivity and efficacy against specific kinase targets. The azido group played a pivotal role in facilitating late-stage functionalization, allowing for the rapid generation of diverse analogs.

In addition to its applications in kinase inhibitor development, 2-azido-2-{imidazo[1,2-a]pyridin-2-yl}ethan-1-ol has shown promise in the field of proteolysis-targeting chimeras (PROTACs). A recent preprint on bioRxiv (2024) described its incorporation into PROTAC molecules designed to degrade oncogenic proteins. The compound's ability to serve as a linker between the target-binding moiety and the E3 ubiquitin ligase-recruiting moiety was particularly noteworthy, as it maintained the necessary flexibility and stability for effective protein degradation.

From a synthetic chemistry perspective, advancements in the preparation of 2-azido-2-{imidazo[1,2-a]pyridin-2-yl}ethan-1-ol have been reported. A novel one-pot synthesis method, published in Organic Letters (2023), significantly improved the yield and scalability of the compound. This method utilized a copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, which not only streamlined the synthesis but also reduced the need for hazardous reagents.

Despite these promising developments, challenges remain in the optimization of 2-azido-2-{imidazo[1,2-a]pyridin-2-yl}ethan-1-ol for clinical applications. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed in future studies. However, the compound's unique structural features and demonstrated versatility make it a valuable tool for advancing research in chemical biology and drug discovery.

In conclusion, 2-azido-2-{imidazo[1,2-a]pyridin-2-yl}ethan-1-ol (CAS: 2229516-30-5) represents a promising scaffold with diverse applications in medicinal chemistry. Its role in the development of kinase inhibitors, PROTACs, and other bioactive molecules underscores its potential to contribute to the discovery of novel therapeutics. Continued research into its synthesis, biological activity, and therapeutic applications is expected to yield further insights and innovations in the field.